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Compound of Interest

Compound Name: C14H20ClNS

CAS No.: 479485-40-0

Cat. No.: B2659298 Get Quote

Executive Summary
In drug development, the distinction between Molecular Weight (MW) and Exact Mass is not

merely semantic—it is the difference between correct dosing and correct identification.

The empirical formula

presents a specific analytical case often encountered in medicinal chemistry: it represents
either a neutral chlorinated organic molecule or, more commonly, the hydrochloride salt of a
tertiary amine drug candidate (

).

This guide provides the definitive calculation workflow for

, establishing the standard for gravimetric preparation (dosing/stock solutions) and
spectrometric validation (HRMS/LC-MS).

Theoretical Foundations
The Two Mass Paradigms
To ensure data integrity across the drug discovery pipeline, researchers must apply the correct

mass definition to the correct workflow.
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Parameter Definition Application Criticality

Molecular Weight

(MW)

The weighted average

mass of all natural

isotopes based on

terrestrial abundance.

Gravimetric: Weighing

powders, calculating

Molarity (

), preparing stock

solutions.

Using Exact Mass

here leads to

concentration errors of

~0.1–0.5%.

Exact Mass

(Monoisotopic)

The mass of the

molecule containing

only the most

abundant isotope of

each element (

).

Spectrometric: HRMS

identification,

elemental composition

confirmation, impurity

profiling.

Essential for matching

peaks within <5 ppm

error.

The "Salt" Context
While

can exist as a covalent neutral molecule (e.g., 4-[3-Chloro-4-(thiolan-3-yl)phenyl]butan-1-
amine), in a pharmaceutical context, this formula frequently denotes the Hydrochloride Salt of a
base with formula

.[1]

Stoichiometry:

Mass Spec Implication: In ESI+ (Electrospray Ionization), the salt dissociates. You will detect

the protonated free base

corresponding to

, not the intact salt. The Chlorine will be lost as a counter-ion (

), unless analyzing in negative mode or using specific adduct settings.

The Calculation Engine
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Reference Data (IUPAC & NIST Standards)
The following values are derived from the latest IUPAC Commission on Isotopic Abundances

and Atomic Weights.

Element Symbol

Standard
Atomic
Weight
(Average)

Most
Abundant
Isotope

Monoisotop
ic Mass
(Da)

Isotopic
Abundance

Carbon C

Hydrogen H

Chlorine Cl

Nitrogen N

Sulfur S

Calculation 1: Average Molecular Weight (Gravimetric)
Use this value for weighing samples.

Calculation 2: Monoisotopic Exact Mass (HRMS)
Use this value for Mass Spectrometry database matching.

Mass Spectrometry Visualization & Logic
The presence of Chlorine (

) and Sulfur (

) creates a unique isotopic signature. A single Chlorine atom introduces a distinct "M+2" peak
at approximately 32% intensity relative to the base peak, due to the natural abundance of

.

Isotopic Pattern Logic (DOT Diagram)
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Analyze C14H20ClNS Spectrum

Monoisotopic Peak (M)
m/z ~269.10

(100% Intensity)

Check M+2 Peak
(Chlorine Signature)

Peak at m/z ~271.10
Intensity ~32-35%

(Confirms 1 Cl atom)

Found

M+2 < 5%
(Chlorine Absent)

Missing

Check M+2 Contribution
(Sulfur Signature)

Sulfur-34 adds ~4.5% to M+2
Total M+2 = Cl(32%) + S(4.4%) + C(Isotopes)

Expected M+2 Total ~37-38%

Click to download full resolution via product page

Figure 1: Isotopic signature analysis workflow. The combination of Cl and S creates a robust

M+2 diagnostic peak used to validate the formula.

Experimental Validation Protocol
To confirm the identity of a synthesized batch of

, the following LC-MS/MS protocol is recommended. This protocol differentiates between the
salt form and the covalent molecule.
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Protocol: High-Resolution Mass Spectrometry (HRMS)
Objective: Validate elemental composition < 3 ppm error.

Sample Preparation:

Dissolve 0.1 mg of sample in 1 mL of Methanol (HPLC grade).

Dilute 1:100 with

Formic Acid in Water/Acetonitrile (50:50).

Instrumentation: Q-TOF or Orbitrap MS.

Source Conditions (ESI+):

Spray Voltage: 3.5 kV.

Capillary Temp: 320°C.

Data Acquisition:

Scan Range: 100–1000

.

Resolution: > 30,000 FWHM.[1][2]

Decision Matrix: Salt vs. Covalent

Unknown Sample
C14H20ClNS Run ESI+ MS

Major Peak: 269.1006
Pattern: M & M+2 (3:1)Intact Ion

Major Peak: 234.1314
(Loss of 35 Da)

Fragment/Base

Covalent Molecule
(Cl is bound to C)

Salt Form (HCl)
(Cl is counter-ion)

Detected: [C14H19NS+H]+

Click to download full resolution via product page
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Figure 2: Differentiating between a neutral chlorinated molecule and an HCl salt using ESI+

ionization behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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